Cas no 53649-02-8 (Phenanthrene, 1,2,3,4,4a,9,10,10a-octahydro-1,1,4a-trimethyl-, trans-)

• Product Name: Phenanthrene, 1,2,3,4,4a,9,10,10a-octahydro-1,1,4a-trimethyl-, trans-
• CAS No: 53649-02-8
• MF: C₁₇H₂₄
• MW: 228.372465133667
• CID: 356774
• PubChem ID: 484398
• Update Time: 2025-04-19

Phenanthrene, 1,2,3,4,4a,9,10,10a-octahydro-1,1,4a-trimethyl-, trans- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene, 1,2,3,4,4a,9,10,10a-octahydro-1,1,4a-trimethyl-, trans-
• (4aS,10aS)-1,1,4a-trimethyl-2,3,4,9,10,10a-hexahydrophenanthrene
• 471-79-4
• Phenanthrene,1,2,3,4,4a,9,10,10a-octahydro-1,1,4a-trimethyl-,(4as,10as)-
• 53649-02-8
• podocarpa-8,11,13-triene
• DTXSID20333125

• Inchi： 1S/C17H24/c1-16(2)11-6-12-17(3)14-8-5-4-7-13(14)9-10-15(16)17/h4-5,7-8,15H,6,9-12H2,1-3H3/t15-,17+/m0/s1
• InChI Key： HOJLWWVMRBERAQ-DOTOQJQBSA-N
• SMILES： [C@@H]12CCC3C=CC=CC=3[C@@]1(C)CCCC2(C)C

Computed Properties

• Exact Mass: 228.18792
• Monoisotopic Mass: 228.187800766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids